Cas no 4216-02-8 (3,10,17,24-tetraazaoctacyclo13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione)

$3,10,17,24-tetraazaoctacyclo13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione structure$

4216-02-8 structure

Product name:3,10,17,24-tetraazaoctacyclo13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione

CAS No:4216-02-8

MF:C₂₆H₁₂N₄O₂

MW:412.39908

CID:44851

PubChem ID:77892

3,10,17,24-tetraazaoctacyclo13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione Chemical and Physical Properties

Names and Identifiers

- Vat Red 15
- Bordeaux RR
- C.I. Pigment Red 194
- C.I.VATRED15
- cis-naphthoylenebisbenzimidazole
- Dycosthren Bordeaux R
- Indanthrene Bordeaux
- Patcovat Bordeaux RR
- PERMANENTREDTG01
- pigment red 194
- Vat Bordeaux HRR
- C.I. 71100
- Bisbenzimidazo[2,1-b:1',2'-j]benzo[lmn][3,8]phenanthroline-6,9-dione
- 3,10,17,24-tetrazaoctacyclo[13.13.2.02,10.04,9.012,29.017,25.018,23.026,30]triaconta-1(29),2,4,6,8,12,14,18,20,22,24,26(30),27-tridecaene-11,16-dione
- Algol Bordeaux RR
- 3,10,17,24-tetraazaoctacyclo[13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}]triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione
- DTXSID5063360
- CI Pigment Red 194
- SCHEMBL824450
- W-106278
- CI 71100
- dibenzimidazo[2,1-b:1,2-j]benzo[lmn][3,8]phenanthroline-6,9-dione
- F0020-1976
- 4216-02-8
- Bisbenzimidazo(2,1-b:1',2'-j)benzo(lmn)(3,8)phenanthroline-6,9-dione
- Algol Bordeaux RRP
- NS00020198
- R3Q3P2BEZ2
- AKOS000513781
- C.I. Vat Red 15
- Vat Red15
- cis-perinone
- EINECS 224-152-4
- CI Vat Red 15
- benzo[lmn]benzo[4,5]imidazo[2,1-b]benzo[4,5]imidazo[1,2-j][3,8]phenanthroline-6,9-dione
- W-110241
- 3,10,17,24-tetraazaoctacyclo13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione
- Inchi： 1S/C26H12N4O2/c31-25-15-11-12-16-22-14(24-28-18-6-2-4-8-20(18)30(24)26(16)32)10-9-13(21(15)22)23-27-17-5-1-3-7-19(17)29(23)25/h1-12H
- InChI Key： YMEPVPIIHONYLV-UHFFFAOYSA-N
- SMILES： C1=CC=C2C(=C1)N=C3C4=C5C(=CC=C6C5=C(C=C4)C7=NC8=CC=CC=C8N7C6=O)C(=O)N23

Computed Properties

Exact Mass: 412.09600
Monoisotopic Mass: 412.096
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 32
Rotatable Bond Count: 0
Complexity: 780
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 69.8A^2
XLogP3: 4.8

Experimental Properties

Color/Form: Red powder
Density: 1.66
Melting Point: 490-492 ºC
Boiling Point: 906.7ºC at 760 mmHg
Flash Point: 502.2ºC
Refractive Index: 1.924
PSA: 68.74000
LogP: 4.34400

3,10,17,24-tetraazaoctacyclo13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0020-1976-15mg	3,10,17,24-tetraazaoctacyclo[13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}]triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione	4216-02-8	90%+	15mg	$89.0	2023-05-17
Life Chemicals	F0020-1976-25mg	3,10,17,24-tetraazaoctacyclo[13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}]triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione	4216-02-8	90%+	25mg	$109.0	2023-05-17
Life Chemicals	F0020-1976-100mg	3,10,17,24-tetraazaoctacyclo[13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}]triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione	4216-02-8	90%+	100mg	$248.0	2023-05-17
Life Chemicals	F0020-1976-4mg	3,10,17,24-tetraazaoctacyclo[13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}]triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione	4216-02-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0020-1976-50mg	3,10,17,24-tetraazaoctacyclo[13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}]triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione	4216-02-8	90%+	50mg	$160.0	2023-05-17
Life Chemicals	F0020-1976-75mg	3,10,17,24-tetraazaoctacyclo[13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}]triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione	4216-02-8	90%+	75mg	$208.0	2023-05-17
Life Chemicals	F0020-1976-3mg	3,10,17,24-tetraazaoctacyclo[13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}]triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione	4216-02-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0020-1976-5mg	3,10,17,24-tetraazaoctacyclo[13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}]triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione	4216-02-8	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0020-1976-10mg	3,10,17,24-tetraazaoctacyclo[13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}]triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione	4216-02-8	90%+	10mg	$79.0	2023-05-17
Life Chemicals	F0020-1976-1mg	3,10,17,24-tetraazaoctacyclo[13.13.2.0^{2,10}.0^{4,9}.0^{12,29}.0^{17,25}.0^{18,23}.0^{26,30}]triaconta-1(28),2,4(9),5,7,12,14,18(23),19,21,24,26,29-tridecaene-11,16-dione	4216-02-8	90%+	1mg	$54.0	2023-05-17